Cas no 957490-44-7 (1-(difluoromethyl)-3-methyl-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 1-(difluoromethyl)-3-methyl-1H-pyrazole-4-sulfonyl chloride
• CAS No: 957490-44-7
• MF: C₅H₅ClF₂N₂O₂S
• MW: 230.620205640793
• MDL: MFCD04970130
• CID: 1070030
• PubChem ID: 6485422
• Update Time: 2025-08-05

1-(difluoromethyl)-3-methyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Difluoromethyl-3-methyl-1H-pyrazole-4-sulfonyl chloride
• 1-(difluoromethyl)-3-methyl-1H-pyrazole-4-sulfonyl chloride
• DTXSID00424525
• AT13604
• 1-difluoromethyl-3-methylpyrazole-4-sulfonyl chloride
• SCHEMBL2011359
• 957490-44-7
• 1-(Difluoromethyl)-3-methyl-1H-pyrazole-4-sulfonylchloride
• BB 0262147
• 1-(difluoromethyl)-3-methylpyrazole-4-sulfonyl chloride
• MFCD04970130
• AKOS000301613
• SB85498
• EN300-229793
• A922859
• CS-0240722
• FT-0677886
• BBL040009
• DB-345708
• 1-(difluoromethyl)-3-methyl-pyrazole-4-sulfonyl chloride
• STK349716

• MDL： MFCD04970130
• Inchi： 1S/C5H5ClF2N2O2S/c1-3-4(13(6,11)12)2-10(9-3)5(7)8/h2,5H,1H3
• InChI Key： KJILWYBETJFERM-UHFFFAOYSA-N
• SMILES： ClS(C1=CN(C(F)F)N=C1C)(=O)=O

Computed Properties

• Exact Mass: 229.973
• Monoisotopic Mass: 229.973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.3A^2
• XLogP3: 1.5

1-(difluoromethyl)-3-methyl-1H-pyrazole-4-sulfonyl chloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT